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This guide provides an objective comparison of two prominent consolidants in the field of stone

conservation: calcium ethoxide and nanolime. The performance of these materials is

evaluated based on experimental data from scientific literature, focusing on their efficacy in

strengthening weathered stone substrates. This document details the chemical mechanisms,

presents quantitative performance data, and outlines the experimental protocols used for

assessment.

Introduction: The Chemistry of Consolidation
The primary goal of a stone consolidant is to restore cohesion to deteriorated stone by

depositing a binding agent within its porous structure. Both calcium ethoxide and nanolime

achieve this by forming calcium carbonate (CaCO₃), a mineral naturally compatible with

calcareous stones like limestone and marble. However, they arrive at this final product through

different chemical precursors and reaction pathways.

Nanolime: This is a dispersion of calcium hydroxide (Ca(OH)₂) nanoparticles, typically in an

alcohol solvent like ethanol or isopropanol[1]. The small particle size (typically 50-250 nm)

and the use of alcohol as a carrier are intended to improve penetration into the stone's pore

network and prevent the mobilization of harmful water-soluble salts[1][2]. The consolidation

occurs via a direct carbonation reaction with atmospheric carbon dioxide (CO₂) in the

presence of water[1].
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Calcium Ethoxide (Ca(OEt)₂): This is a calcium alkoxide, a metal-organic compound,

usually applied as a nanosuspension in an organic solvent mixture[3][4]. Its consolidation

action is also based on the formation of calcium carbonate, but the reaction is more complex

and can proceed through two primary pathways[5]:

Direct Carbonation: Insertion of a CO₂ molecule into the calcium-oxygen bond, followed by

hydrolysis.

Hydrolysis First: Initial reaction with moisture to form calcium hydroxide as an

intermediate, which then undergoes carbonation, similar to nanolime.

The choice of solvent and the ambient relative humidity are critical factors that influence the

kinetics and dominant reaction pathway for calcium ethoxide[6].

Chemical Reaction Pathways
The transformation of these precursors into the final calcium carbonate binder is a critical step

that dictates the effectiveness of the consolidation treatment.
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Caption: Consolidation reaction pathways for Nanolime and Calcium Ethoxide.

Performance Data Comparison
The effectiveness of a consolidant is measured by its ability to improve the physical and

mechanical properties of the treated stone without causing detrimental side effects, such as

significant color change or pore blocking. The following tables summarize quantitative data

from comparative studies.

Table 1: Mechanical Performance Improvement on Porous Limestones
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Performanc
e Metric

Stone Type Consolidant
Application
Method

Result Reference

Drilling

Resistance

(Mean Force)

Lecce Stone Untreated - 8.3 ± 1.1 N [7]

Calcium

Ethoxide in n-

butylacetate

Brushing

9.4 ± 1.6 N

(at 0-9 mm

depth)

[7]

Noto Stone Untreated - 2.2 ± 0.2 N [7]

Calcium

Ethoxide in n-

butylacetate

Capillarity

3.1 ± 0.3 N

(at 0-10 mm

depth)

[7]

Ultrasonic

Pulse

Velocity

(UPV)

Lecce Stone

Calcium

Ethoxide in n-

butylacetate

Brushing

Increase

observed in

the first mm

from the

surface

[7]

Vicenza

Stone

Calcium

Ethoxide in 2-

butanol

Capillarity

Small

increase

between 5-10

mm from the

surface

[6]

Bending

Strength

Maastricht

Limestone

Nanolime

(CaLoSil E

25)

2 Applications
+50%

increase
[2][8]

Nanolime

(CaLoSil E

50)

2 Applications
+89%

increase
[2][8]

Compressive

Strength

Maastricht

Limestone

Nanolime

(CaLoSil E

25)

2 Applications
+50%

increase
[2][8]
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Nanolime

(CaLoSil E

50)

2 Applications
+73%

increase
[2][8]

Note: Direct comparative data for drilling resistance of Nanolime on the same stones was not

detailed in the primary reference[7], though it was used as a benchmark. The study concluded

that calcium ethoxide with modified solvents showed different and often better efficacy.

Table 2: Physical Properties Modification
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Property Stone Type Consolidant Result Reference

Capillary Water

Absorption
Noto Stone

Calcium

Ethoxide

CWAC reduction

of ~64%
[3]

Nanolime

(CaLoSil E50)

CWAC reduction

of ~43%
[3]

Vicenza Stone
Calcium

Ethoxide

CWAC reduction

of ~50%
[3]

Nanolime

(CaLoSil E50)

CWAC reduction

of ~24%
[3]

Porosity
Maastricht

Limestone

Nanolime

(CaLoSil)

Slight reduction,

considered

acceptable

[2]

Color Change

(ΔE)

Lecce, Noto,

Vicenza Stones

Calcium

Ethoxide

ΔE values

generally < 5

(acceptable)

[3]

Lecce, Noto,

Vicenza Stones

Nanolime

(CaLoSil E50)

ΔE* values

generally < 5

(acceptable)

[3]

Penetration

Depth

Porous

Limestone
Nanolime

200 µm - 1 mm

(superficial

strengthening)

[9]

Calcium

Ethoxide in n-

butylacetate

~9 mm (in Lecce

Stone)
[7]

Experimental Protocols & Workflows
The assessment of stone consolidants requires a multi-technique approach to fully characterize

their performance.
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General Experimental Workflow for Consolidant Evaluation

Stone Sample
Selection & Characterization

(Porosity, Petrography)

Artificial Weathering
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Caption: Workflow for evaluating stone consolidant performance.
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4.1. Drilling Resistance Measurement System (DRMS)

This technique provides a quasi-non-destructive profile of the mechanical strength of the stone

from the surface to a certain depth, making it invaluable for assessing the penetration depth

and efficacy of a consolidant[10][11].

Objective: To measure the force required to drill into the stone at a constant rotation speed

and penetration rate, which correlates with the material's compressive strength[12].

Apparatus: A portable drilling unit (e.g., SINT Technology DRMS) equipped with a load cell to

measure thrust force and a sensor to record penetration depth[13].

Protocol:

Drill Bit Selection: A standard tungsten carbide drill bit (e.g., 5 mm diameter) is typically

used[14].

Parameter Setting: The operator sets constant drilling parameters. Common settings are a

rotation speed of 300-400 rpm and a penetration rate of 10-15 mm/min[7][14].

Execution: The device is held perpendicular to the stone surface and the test is initiated.

The device automatically drills to a pre-set depth (e.g., 20-50 mm).

Data Acquisition: The system records the thrust force (in Newtons) as a function of depth,

generating a resistance profile.

Analysis: The profiles of treated and untreated areas are compared. An increase in drilling

resistance in the treated sample indicates a consolidating effect. The depth at which the

resistance of the treated sample returns to the level of the untreated sample is considered

the effective penetration depth[11].

4.2. Capillary Water Absorption Test

This test evaluates how the treatment has altered the water transport properties of the stone.

An effective consolidant should reduce the rate of water absorption without completely sealing

the pores, which would prevent necessary water vapor transmission.
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Objective: To determine the amount of water absorbed by the stone through capillary action

over time[15].

Standard: The procedure is based on standards like UNE-EN 1925[16][17].

Protocol:

Sample Preparation: Stone cubes (e.g., 5x5x5 cm) are dried in a ventilated oven at 70 ± 5

°C until a constant mass (M_dry) is achieved[17][18].

Setup: The dried and weighed sample is placed on small, non-absorbent supports in a

sealed container. Distilled water is added until it reaches 3 ± 1 mm above the base of the

sample[17].

Measurement: The timer is started. At predefined intervals (e.g., 1, 5, 10, 30, 60 minutes,

then hourly, then daily), the sample is removed, the submerged face is quickly blotted with

a damp cloth to remove excess water, and the sample is weighed[17].

Calculation: The mass of absorbed water per unit area (M/A) is plotted against the square

root of time (√t). The initial, linear portion of this curve represents the capillary absorption

coefficient (CWAC).

Analysis: The CWAC of treated samples is compared to that of untreated samples. A lower

coefficient indicates a reduction in water absorption capacity.

4.3. Ultrasonic Pulse Velocity (UPV)

UPV is a non-destructive technique used to assess the integrity and quality of materials. An

increase in velocity indicates that the consolidant has filled pore spaces and improved the

cohesion between grains.

Objective: To measure the speed of an ultrasonic wave through the stone.

Protocol:

Setup: Two transducers (a transmitter and a receiver) are placed on opposite faces of the

stone sample. A coupling agent (e.g., grease) is used to ensure good contact.
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Measurement: The transmitter emits an ultrasonic pulse, and the time it takes for the pulse

to travel to the receiver is measured.

Calculation: The velocity is calculated by dividing the path length (the distance between

the transducers) by the travel time.

Analysis: Measurements are taken on both untreated and treated samples. An increase in

UPV in the treated sample suggests an improvement in the material's compactness and

mechanical properties[2].

Summary and Conclusion
Mechanism: Nanolime offers a straightforward carbonation pathway, while calcium
ethoxide's reaction is more complex and highly dependent on solvent and humidity, which

can be leveraged to control the final properties of the formed calcium carbonate.

Performance: Studies suggest that calcium ethoxide, particularly with modified solvents like

n-butylacetate, can achieve greater penetration depth and a significant strengthening effect

compared to some commercial nanolimes[7]. Nanolime has been shown to substantially

increase the mechanical strength (bending and compressive) of highly porous stones, with

higher concentrations yielding a greater effect, albeit with a risk of uneven distribution[2][8].

Compatibility: Both consolidants are chemically compatible with calcareous substrates.

Calcium ethoxide has shown a superior ability to reduce capillary water absorption while

maintaining an acceptable color profile[3]. However, the long-term performance of nanolime

can vary significantly depending on the stone type, with some showing sustained

improvement and others a reduction in the initial beneficial effect over time[1].

Final Recommendation: The choice between calcium ethoxide and nanolime should be based

on a thorough characterization of the stone substrate and the specific conservation goals.

Calcium ethoxide may be preferable for applications requiring deeper penetration and a more

significant reduction in water ingress. Nanolime remains a viable and well-documented option,

particularly for increasing the surface cohesion of highly porous materials. In all cases,

preliminary testing on representative samples is crucial to determine the optimal consolidant

and application methodology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13823893#performance-of-calcium-ethoxide-versus-
nanolime-in-stone-conservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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